Cas no 63068-69-9 (3-(Butane-1-sulfonyl)prop-2-EN-1-OL)

• Product Name: 3-(Butane-1-sulfonyl)prop-2-EN-1-OL
• CAS No: 63068-69-9
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 2789590
• PubChem ID: 71373432
• Update Time: 2025-04-21

3-(Butane-1-sulfonyl)prop-2-EN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-(BUTANE-1-SULFONYL)PROP-2-EN-1-OL
• 63068-69-9
• DTXSID00796254
• 3-(Butane-1-sulfonyl)prop-2-EN-1-OL

• Inchi： 1S/C7H14O3S/c1-2-3-6-11(9,10)7-4-5-8/h4,7-8H,2-3,5-6H2,1H3
• InChI Key： SFUCGBVKLBTPMG-UHFFFAOYSA-N
• SMILES： S(C=CCO)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 178.06636548Da
• Monoisotopic Mass: 178.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 62.8Ų